Cas no 61656-00-6 (1,2,4-Triazin-3(2H)-one, 5,6-bis(4-fluorophenyl)-)

• Product Name: 1,2,4-Triazin-3(2H)-one, 5,6-bis(4-fluorophenyl)-
• CAS No: 61656-00-6
• MF: C₁₅H₉F₂N₃O
• MW: 285.248269796371
• CID: 471187
• PubChem ID: 13041425
• Update Time: 2025-04-19

1,2,4-Triazin-3(2H)-one, 5,6-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one, 5,6-bis(4-fluorophenyl)-
• 5,6-bis(4-fluorophenyl)-2H-1,2,4-triazin-3-one
• 61656-00-6
• 5,6-bis(4-fluorophenyl)-1,2,4-triazin-3(2h)-one
• SCHEMBL11864794
• SCHEMBL2498676
• DTXSID70516082

• Inchi： 1S/C15H9F2N3O/c16-11-5-1-9(2-6-11)13-14(19-20-15(21)18-13)10-3-7-12(17)8-4-10/h1-8H,(H,18,20,21)
• InChI Key： HENVQDVZIRVDHW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C2C=CC(=CC=2)F)=NC(NN=1)=O

Computed Properties

• Exact Mass: 285.07147
• Monoisotopic Mass: 285.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 53.82